Cas no 439858-21-6 ((S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine)

• Product Name: (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine
• CAS No: 439858-21-6
• MF: C₁₇H₁₉ClN₂
• MW: 286.799163103104
• CID: 327267
• PubChem ID: 6540880
• Update Time: 2025-05-26

(S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine
• (S)-1-[(4-Chlorophenyl)phenylmethyl]piperazine
• Piperazine,1-[(S)-(4-chlorophenyl)phenylmethyl]-
• (-)-1-[(4-chloro-phenyl)-phenyl-methyl]-piperazine
• (S)-1-(p-Chlorobenzhydryl)piperazine
• 1-[(S)-(4-chlorophenyl)(phenyl)methyl]piperazine
• Cetirizine impurity 22
• 1-[(S)-(4-Chloro-phenyl)-phenyl-methyl]-piperazine
• Piperazine, 1-((S)-(4-chlorophenyl)phenylmethyl)-
• SCHEMBL6556514
• CS-0166226
• CHEMBL3769741
• A7023
• Norchlorcyclizine, (+)-
• 439858-21-6
• Q27286789
• (-)-1-[(4-Chlorophenyl)phenylmethyl]piperazine
• 1-[(S)-(4-chlorophenyl)-phenylmethyl]piperazine
• (+)-norchlorcyclizine
• BCP08799
• PW8N1I3GWE
• UNII-PW8N1I3GWE
• (S)-(+)-1-[(4-Chlorophenyl)phenylmethyl]piperazine
• 1-[(R)-(4-Chlorophenyl)phenylmethyl]-piperazine
• DTXSID50196008
• (+)-1-((4-Chlorophenyl)phenylmethyl)piperazine
• (S)-1-((4-chlorophenyl)(phenyl)methyl)piperazine? (Cetirizine Impurity
• DTXCID20118499
• (+)-1-[(4-Chlorophenyl)phenylmethyl]piperazine; (S)-1-(p-Chlorobenzhydryl)piperazine;

• MDL： MFCD08235114
• Inchi： 1S/C17H19ClN2/c18-16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)20-12-10-19-11-13-20/h1-9,17,19H,10-13H2/t17-/m0/s1
• InChI Key： UZKBSZSTDQSMDR-KRWDZBQOSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C1C=CC=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 286.12400
• Monoisotopic Mass: 286.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.60130

Additional information on (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine

Introduction to (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine (CAS No. 439858-21-6)

The compound (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine, identified by the CAS number 439858-21-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities and applications in drug development. The structure of this compound features a piperazine ring substituted with a chiral center at position 1, bearing a (4-chlorophenyl)(phenyl)methyl group. This substitution pattern imparts unique physicochemical properties and biological functionalities to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging both traditional and modern methodologies. Researchers have explored various routes, including nucleophilic substitution, coupling reactions, and stereocontrolled synthesis, to construct the piperazine framework with high enantiomeric excess. These methods not only enhance the purity of the product but also facilitate its scalability for potential industrial applications.

The stereochemistry of (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine plays a pivotal role in determining its pharmacokinetic properties. Studies have shown that the (S) configuration may exhibit superior bioavailability and target selectivity compared to its (R) counterpart. This observation underscores the importance of chirality in drug design and highlights the need for precise control during synthesis to ensure optimal therapeutic outcomes.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has been evaluated as a potential modulator of various ion channels and receptors, which are implicated in neurological disorders such as epilepsy and chronic pain. Recent research has also explored its anti-inflammatory and antioxidant properties, suggesting its potential application in treating conditions associated with oxidative stress and inflammation.

The incorporation of a 4-chlorophenyl group into the structure introduces additional electronic effects and hydrophobic interactions, which may enhance the molecule's binding affinity to target proteins. Computational modeling studies have provided insights into these interactions, enabling researchers to refine the structure further for improved efficacy and reduced off-target effects.

Moreover, the phenyl group contributes to the aromaticity of the molecule, which is crucial for stabilizing certain conformations that are essential for bioactivity. The interplay between these substituents creates a unique chemical environment that can be exploited for designing novel therapeutic agents.

In conclusion, (S)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine represents a valuable addition to the arsenal of piperazine derivatives with potential applications in drug discovery. Its chiral nature, coupled with its versatile substitution pattern, makes it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound may pave the way for innovative treatments addressing unmet medical needs.